ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-methylphenyl)methyl]-1-(2-methylsulfanylacetyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H27NO3S/c1-4-23-18(22)19(12-16-9-6-5-8-15(16)2)10-7-11-20(14-19)17(21)13-24-3/h5-6,8-9H,4,7,10-14H2,1-3H3
• InChI Key: QYSGFTNBDBDXRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CSC)CC2=CC=CC=C2C
• Molecular Formula: C19H27NO3S
• Molecular Weight: 349.5 g/mol

Description

Ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate is not fully understood. However, studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
Ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate has been shown to exhibit various biochemical and physiological effects. Studies have shown that the compound exhibits potent antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases. The compound has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate is its high potency and selectivity towards cancer cells. This makes it a potential candidate for cancer treatment with minimal side effects. However, the compound has some limitations for lab experiments. The compound is relatively unstable and requires careful handling and storage. Additionally, the compound is expensive and may not be suitable for large-scale experiments.

Future Directions

There are several future directions for the research on ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate. One of the most significant directions is the development of more efficient synthesis methods that can produce the compound at a lower cost. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research. Finally, more studies are needed to evaluate the safety and efficacy of the compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate involves the reaction of 2-methylbenzylamine with methyl 3-oxopentanoate, followed by the addition of sodium methanethiolate and ethyl chloroformate. The resulting compound is then purified using column chromatography. This method has been optimized to obtain high yields of pure compound, making it suitable for large-scale synthesis.

Scientific Research Applications

Ethyl 3-(2-methylbenzyl)-1-[(methylthio)acetyl]-3-piperidinecarboxylate has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where the compound has shown promising results as a potential drug candidate for the treatment of various diseases. Studies have shown that the compound exhibits potent antitumor activity, making it a potential candidate for cancer treatment.